Tiadinil

• CAS No.: 223580-51-6
• Product Name: Tiadinil
• Molecular Formula: C11H10ClN3OS
• Molecular Weight: 267.74 g/mol
• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-methylthiadiazole-5-carboxamide
• Standard InChI: InChI=1S/C11H10ClN3OS/c1-6-3-4-8(5-9(6)12)13-11(16)10-7(2)14-15-17-10/h3-5H,1-2H3,(H,13,16)
• Standard InChIKey: VJQYLJSMBWXGDV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N=NS2)C)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(N=NS2)C)Cl
• Description: Tiadinil is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid with the amino group of 3-chloro-4-methylaniline. It is a fungicide used particularly for the control of fungal diseases in rice. It has a role as an antifungal agrochemical. It is a monocarboxylic acid amide, a member of monochlorobenzenes, a member of thiadiazoles, an organosulfur compound and an anilide fungicide.
• Solubility: 9.6 [ug/mL]
• Synonyms: N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide; tiadinil; V-GET
• Reference: [1]. Maeda T, et al. Tiadinil, a plant activator of systemic acquired resistance, boosts the production of herbivore-induced plant volatiles that attract the predatory mite Neoseiulus womersleyi in the tea plant Camellia sinensis. Exp Appl Acarol. 2012 Nov;58(3):247-58.; ; [2]. Chen X, et al. Determination of tiadinil and its metabolite in flue-cured tobacco. J Chromatogr Sci. 2014 Aug;52(7):624-8.
• PubChem Compound: 2804318
• Last Modified: Nov 11 2021